Cas no 1203240-02-1 (3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide)
3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide
- 3,4-dimethyl-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide
- Benzenesulfonamide, 3,4-dimethyl-N-[3-(6-oxo-1(6H)-pyridazinyl)propyl]-
- 3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide
- 3,4-dimethyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide
- F5480-0009
- AKOS024509793
- 1203240-02-1
-
- Inchi: 1S/C15H19N3O3S/c1-12-6-7-14(11-13(12)2)22(20,21)17-9-4-10-18-15(19)5-3-8-16-18/h3,5-8,11,17H,4,9-10H2,1-2H3
- InChI Key: CPHQSKLTVOQTEL-UHFFFAOYSA-N
- SMILES: C1(S(NCCCN2N=CC=CC2=O)(=O)=O)=CC=C(C)C(C)=C1
Computed Properties
- Exact Mass: 321.11471265g/mol
- Monoisotopic Mass: 321.11471265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 513.3±60.0 °C(Predicted)
- pka: 11.53±0.50(Predicted)
3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5480-0009-2μmol |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5480-0009-5μmol |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5480-0009-10μmol |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5480-0009-20μmol |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5480-0009-1mg |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5480-0009-2mg |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5480-0009-3mg |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5480-0009-4mg |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5480-0009-5mg |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5480-0009-10mg |
3,4-dimethyl-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide |
1203240-02-1 | 10mg |
$79.0 | 2023-09-10 |
3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide
Introduction to 3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide (CAS No: 1203240-02-1)
3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1203240-02-1, represents a promising candidate for further research and development due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups that make it an intriguing subject for investigation.
The core structure of 3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide consists of a benzene ring substituted with two methyl groups at the 3 and 4 positions. This aromatic backbone is further modified by the presence of a propyl chain that is linked to a pyridazine ring. The pyridazine ring itself is an important pharmacophore, known for its ability to interact with various biological targets. Specifically, the 6-oxo-1,6-dihydropyridazin-1-yl moiety introduces a heterocyclic system that can potentially influence the compound's bioactivity.
The sulfonamide group at the propyl chain's terminus is another critical feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in the molecular structure suggests that 3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide may exhibit similar therapeutic effects. Furthermore, the sulfonamide group can serve as a site for further chemical modification, allowing for the development of analogs with enhanced or tailored biological properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets more accurately. Studies have indicated that the pyridazine ring and sulfonamide group may interact with enzymes and receptors involved in various disease pathways. For instance, preliminary computational studies suggest that this compound could bind to enzymes such as carbonic anhydrase and dihydrofolate reductase (DHFR), which are known targets in the treatment of cancer and infectious diseases.
The synthesis of 3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the pyridazine ring necessitates careful consideration of cyclization conditions to ensure high yield and purity. Additionally, the installation of the sulfonamide group requires expertise in nucleophilic substitution reactions. Researchers have reported successful syntheses using various methodologies, including multi-step organic transformations and palladium-catalyzed cross-coupling reactions.
In terms of biological evaluation, 3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide has been tested in several in vitro assays to assess its potential therapeutic applications. Initial results have shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary pharmacokinetic studies indicate that this compound exhibits reasonable solubility and stability in biological systems, which are essential characteristics for any drug candidate.
The development of new pharmaceuticals often involves a thorough understanding of structure/activity relationships (SAR). In the case of 3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazine-1-yl)propylbenzene-1-sulfonamide (CAS No: 1203240-02-1), researchers have explored modifications to both the pyridazine ring and the sulfonamide group to optimize its bioactivity. These modifications have led to the discovery of several analogs with enhanced potency and selectivity. For example, replacing one methyl group on the benzene ring with a chlorine atom has been shown to improve binding affinity to certain biological targets.
The role of natural product-inspired drug design has also been explored in the development of this compound. By incorporating structural motifs found in natural products into synthetic molecules like 3,4-dimethyl-N-
1203240-02-1 (3,4-dimethyl-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)